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carboxamide

CAS No.: 182244-17-3

Cat. No.: B3247590

Get Quote

Executive Summary

ZINC4024175 (5-cyanocytidine) has emerged as a high-potential lead compound for inhibiting
the LasR transcriptional regulator. Unlike traditional quorum sensing inhibitors (QSIs) that
mimic the lipophilic acyl tail of the native ligand (3-oxo-C12-HSL), ZINC4024175 is a polar,
nucleoside-based scaffold identified via Support Vector Machine (SVM) learning and
pharmacophore modeling.

This guide provides a reproducible computational workflow to dock ZINC4024175 into the LasR
Ligand Binding Domain (LBD), validating its potential to disrupt biofilm formation and virulence
factor expression in P. aeruginosa.

Target & Ligand Profiling[1]
The Target: LasR Receptor

The LasR protein acts as the master regulator of the las quorum sensing system.[1] It functions
as a homodimer, with each monomer consisting of an N-terminal Ligand Binding Domain (LBD)
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and a C-terminal DNA Binding Domain (DBD).

Feature Specification
PDB ID 2UVO0 (Wild Type) or 3IX3 (High Resolution)
Domain N-Terminal LBD (Residues 1-173)

) ) ~450 A3 (Hydrophobic tunnel with polar "head"
Active Site Volume
pocket)

Key Residues Tyr56, Trp60, Asp73, Thr75, Serl29

N-(3-oxododecanoyl)-L-homoserine lactone

Native Ligand
(OdDHL)

The Ligand: ZINC4024175[1][2][3][41[5][6]

e IUPAC Name: 4-Amino-1-[(2R,3S,4S,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-
oxopyrimidine-5-carbonitrile[2][1][3][4][5][6][ 7][8]

o Common Identity: 5-Cyanocytidine
e Chemical Nature: Nucleoside analog (Polar, H-bond rich)

o Mechanism: Competitive antagonist preventing the conformational change required for LasR
dimerization and DNA binding.

Computational Workflow

The following workflow integrates preparation, docking, and validation.
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Start: Structure Retrieval
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Figure 1: Step-by-step computational workflow for docking ZINC4024175 to LasR.
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Detailed Protocol
Phase 1: System Preparation

Causality: Raw PDB structures contain crystallographic artifacts (water molecules, missing
hydrogens) that lead to inaccurate energy scoring.

e Protein Preparation:

Download PDB 2UVO.

o

o Remove all water molecules except those bridging the native ligand and Arg61 (if present),
as they often mediate network stability.

o Add hydrogens assuming pH 7.4 (PropKa).
o Optimize H-bond network (flip Asn/GIn/His residues).

o Restrained minimization (RMSD convergence 0.30 A) to relax clashes without distorting
the backbone.

e Ligand Preparation:

o

Download ZINC4024175 SDF structure.

Generate 3D coordinates.

[¢]

Crucial: Ensure the ribose ring pucker is flexible or sampled, as the active site is tight.

[¢]

Generate ionization states at pH 7.0 £ 2.0. (Cytidine N3 is usually unprotonated at neutral
pH).

[e]

Phase 2: Grid Generation & Docking

Causality: The grid defines the search space. ZINC4024175 is smaller than the native OdDHL
tail but more polar; the grid must encompass the "head" region (Asp73) thoroughly.

e Grid Box:
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o Center: X, Y, Z coordinates of the native OdDHL ligand.

o Dimensions:

A

e Docking Parameters:
o Method: Extra Precision (XP) if using Glide, or exhaustiveness=8 if using AutoDock Vina.

o Constraints: Apply a Hydrogen Bond constraint to Asp73 or Trp60 to filter for biologically
relevant poses (optional but recommended for nucleoside analogs).

Phase 3: Validation (Self-Correction)

o Redocking: Extract the native OdDHL and re-dock it. The Root Mean Square Deviation
(RMSD) between the docked pose and crystal pose must be < 2.0 A.

e MD Simulation: Run a 100 ns simulation (GROMACS/Desmond). ZINC4024175 should
maintain a stable RMSD (< 2.5 A deviation) throughout the trajectory.

Interaction Analysis

Based on the structural properties of ZINC4024175 (5-cyanocytidine) and the LasR pocket, the
following interactions define a successful high-affinity binding event.

Key Interaction Table
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Residue Interaction Type Mechanism
Acts as the primary anchor for
the nucleoside amine/hydroxyl
Asp73 Hydrogen Bond o
groups (mimicking the lactone
head).
- Interactions with the pyrimidine
Trp60 )
ring of ZINC4024175.
Stacking
Stabilizes the ribose hydroxyl
Serl29 Hydrogen Bond
groups.
] Often bridges the ligand to the
Tyr56 Hydrophobic/H-Bond i
hydrophobic patch.
Secondary anchor for the polar
Thr75 Hydrogen Bond

head group.

Interaction Pathway Diagram
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Figure 2: Predicted interaction map for ZINC4024175 within the LasR active site.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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